N1-(3-fluoro-4-methylphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide
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Description
N1-(3-fluoro-4-methylphenyl)-N2-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H26FN3O2S and its molecular weight is 379.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Radiotracer Development
Synthesis of PET Radiotracers for CB1 Cannabinoid Receptors
Research has demonstrated the feasibility of synthesizing radiolabeled compounds for studying CB1 cannabinoid receptors in the brain using positron emission tomography (PET). One study focused on the nucleophilic displacement of bromide in the 4-bromopyrazole ring with [18F]fluoride, aiming to synthesize potential radiotracers like [18F]NIDA-42033, which has been used to study CB1 cannabinoid receptors in animal brains with specific radioactivity and radiochemical purity (Katoch-Rouse & Horti, 2003).
Pharmacological Interventions in Eating Disorders
Role of Orexin-1 Receptor Mechanisms in Compulsive Food Consumption
A study on the effects of various compounds on binge eating in female rats highlighted the significant role of orexin-1 receptor (OX1R) mechanisms. Compounds like GSK1059865 and SB-649868, which act as OX1R and dual OX1/OX2R antagonists respectively, were found to selectively reduce binge eating for highly palatable food without affecting standard food pellet intake (Piccoli et al., 2012).
Discovery of Antimycobacterial Compounds
Antimycobacterial Spiro-piperidin-4-ones
The discovery of spiro-piperidin-4-ones through an atom economic and stereoselective synthesis demonstrated significant in vitro and in vivo activity against Mycobacterium tuberculosis. These compounds, notably one with a MIC value of 0.07 μM against MTB, have shown potential as more potent alternatives to existing drugs like isoniazid and ciprofloxacin (Kumar et al., 2008).
properties
IUPAC Name |
N'-(3-fluoro-4-methylphenyl)-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26FN3O2S/c1-13-2-3-15(10-17(13)20)22-19(25)18(24)21-11-14-4-7-23(8-5-14)16-6-9-26-12-16/h2-3,10,14,16H,4-9,11-12H2,1H3,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROOQAYMCZUUVBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2CCN(CC2)C3CCSC3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.